Cas no 383199-90-4 (Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-, 1,1-dioxide)

• Product Name: Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-, 1,1-dioxide
• CAS No: 383199-90-4
• MF: C₁₀H₁₀F₂N₂O₄S
• MW: 292.259208202362
• CID: 1489107
• PubChem ID: 9922094
• Update Time: 2025-04-21

Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-, 1,1-dioxide
• 4-(2,6-difluoro-4-nitrophenyl)-1,4-thiazinane 1,1-dioxide
• 4-(2,6-difluoro-4-nitrophenyl)thiomorpholine 1,1-dioxide
• SCHEMBL3042418
• 383199-90-4
• BQHWIHSGWDPFRE-UHFFFAOYSA-N
• DTXSID40432881

• Inchi： 1S/C10H10F2N2O4S/c11-8-5-7(14(15)16)6-9(12)10(8)13-1-3-19(17,18)4-2-13/h5-6H,1-4H2
• InChI Key： BQHWIHSGWDPFRE-UHFFFAOYSA-N
• SMILES： S1(CCN(C2C(=CC(=CC=2F)[N+](=O)[O-])F)CC1)(=O)=O

Computed Properties

• Exact Mass: 292.033
• Monoisotopic Mass: 292.03293430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 80.52